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Compound of Interest

1-(Benzyloxy)-2-bromo-4-
Compound Name:
methylbenzene

cat. No.: B1278118

CAS Number: 2830-53-7

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-(Benzyloxy)-2-bromo-4-methylbenzene,
a key intermediate in organic synthesis, particularly in the development of complex molecules
for pharmaceutical and materials science applications. This document outlines its chemical and
physical properties, detailed experimental protocols for its synthesis and subsequent reactions,
and its role as a versatile building block in modern synthetic chemistry.

Chemical and Physical Properties

1-(Benzyloxy)-2-bromo-4-methylbenzene is a solid at room temperature, with a purity
typically ranging from 96-98% as supplied by commercial vendors.[1] While specific
experimental data for its melting and boiling points are not readily available in published
literature, estimations can be made based on structurally similar compounds.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 2830-53-7 [2]
Molecular Formula C14H13BrO [2]
Molecular Weight 277.16 g/mol [2]
Physical Form Solid [1]
Purity 96-98% [1]
Storage Sealed in dry, room o
temperature or 2-8°C
Table 2: Computed Properties
Property Value Source
XLogP3 4.4 2]
Exact Mass 276.01498 Da [2]

Experimental Protocols
Synthesis of 1-(Benzyloxy)-2-bromo-4-methylbenzene

A detailed experimental protocol for the synthesis of 1-(Benzyloxy)-2-bromo-4-

methylbenzene is not widely published. However, a plausible and efficient route is the

Williamson ether synthesis, a reliable method for forming ethers from an alkoxide and an alkyl

halide.

Reaction Scheme: Williamson Ether Synthesis
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Combine Reactants:
1-(Benzyloxy)-2-bromo-4-methylbenzene,
Boronic Acid, Pd Catalyst, Base

!

(Add Toluene/Water Solvent System)

!

Degas with Argon

Heat to 90-100°C
(Monitor by TLC/GC-MS)
(Cool to Room Temperature)
Work-up:

Extraction and Washing
Purification:

Column Chromatography
(Characterize Pure ProducD
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1-(Benzyloxy)-2-bromo-4-methylbenzene R2NH Base (e.g., NaOtBu)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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